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Compound of Interest

Compound Name: Methyl Decanoate

Cat. No.: B1676445

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This document provides immediate, essential safety and
logistical information for Methyl Decanoate, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans to ensure the highest safety
standards in your laboratory.

Personal Protective Equipment (PPE)

When handling Methyl Decanoate, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following PPE is
recommended.[1][2][3]

Eye and Face Protection:
o Wear chemical splash-resistant safety glasses or goggles with side protection.[3]
« In situations with a higher risk of splashing, a face shield may be appropriate.[3]

o All eyewear must be tested and approved under government standards such as OSHA 29
CFR 1910.133 or EU EN166.

Hand Protection:

o Wear protective gloves. Nitrile rubber and natural rubber are suitable materials.
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 Inspect gloves for any signs of degradation or puncture before use.
» Follow proper glove removal techniques to avoid skin contact with the chemical.

» Dispose of contaminated gloves after use in accordance with laboratory and local
regulations.

Skin and Body Protection:

o Wear long-sleeved clothing to prevent skin contact.

 In addition to gloves, suitable protective clothing should be worn.

» Facilities should be equipped with an eyewash fountain and a safety shower.
Respiratory Protection:

o Under normal use conditions with adequate ventilation, no respiratory protection is typically
needed.

o For large-scale operations, in emergencies, or where ventilation is inadequate, use a
NIOSH/MSHA approved air-purifying respirator with an appropriate cartridge (e.g., Type A
against organic gases and vapors).

Operational Plan: From Handling to Disposal

A systematic approach to handling Methyl Decanoate is essential for laboratory safety. The
following step-by-step guidance covers the entire workflow from preparation to disposal.

1. Preparation and Handling:
» Ensure adequate ventilation in the work area.
¢ Avoid contact with skin, eyes, and clothing.

e Do not ingest or inhale the substance.
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Keep the chemical away from open flames, hot surfaces, and other sources of ignition as it is
a combustible liquid.

Take precautionary measures against static discharge.

Handle in accordance with good industrial hygiene and safety practices. This includes not
eating, drinking, or smoking in the laboratory.

. Storage:

Store in a tightly-closed container.

Keep the container in a dry, cool, and well-ventilated place.

Store away from heat, sparks, and flame.

Incompatible with strong oxidizing agents.

. Accidental Release Measures:

In case of a spill, remove all sources of ignition.

Ventilate the area of the spill.

Wear appropriate personal protective equipment as outlined above.

For small spills, absorb the liquid with an inert material (e.g., sand, diatomaceous earth, or
universal binding agents) and place it into a suitable, closed container for disposal.

Prevent the spill from entering drains or surface water.

. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical attention.
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

5. Disposal Plan:

o Dispose of waste material in accordance with national and local regulations.
e Chemical waste should not be mixed with other waste.

o Leave the chemical in its original container if possible.

e Uncleaned containers should be handled as if they contain the product.

o Entrust disposal to a licensed waste disposal company.

Quantitative Data for Methyl Decanoate

The following table summarizes key quantitative data for Methyl Decanoate, providing a quick
reference for safety and handling procedures.
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Property Value

Molecular Formula C11H2202

Molecular Weight 186.29 g/mol

Appearance Colorless Liquid

Boiling Point 224 - 229 °C (435 - 444 °F)
Melting Point -18 °C (-0.4 °F)

Flash Point 90 - 110.5 °C (194 - 230.9 °F)
Density 0.87 g/cm3 (at 20 °C)
Water Solubility Insoluble

log Pow (Octanol/Water Partition Coefficient) 4.42

Lower Explosion Limit 0.7 %(V)

Workflow for Safe Handling of Methyl Decanoate

The following diagram illustrates the logical workflow for the safe handling and disposal of

Methyl Decanoate in a laboratory setting.
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End of Process

After use

Workflow for the safe handling and disposal of Methyl Decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.it [fishersci.it]

2. assets.thermofisher.com [assets.thermofisher.com]

3. sds.metasci.ca [sds.metasci.ca]

« To cite this document: BenchChem. [Essential Safety and Logistics for Handling Methyl
Decanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676445#personal-protective-equipment-for-
handling-methyl-decanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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